3-(2,8-Dimethyl-5-{[(propan-2-ylidene)amino]oxy}-4,6-dioxa-3,7-diaza-5-silanona-2,7-dien-5-yl)propanenitrile

• CAS No.: 62170-52-9
• Molecular Formula: C12H22N4O3Si
• Molecular Weight: 298.41 g/mol
• IUPAC Name: 3-tris[(propan-2-ylideneamino)oxy]silylpropanenitrile
• InChI: InChI=1S/C12H22N4O3Si/c1-10(2)14-17-20(9-7-8-13,18-15-11(3)4)19-16-12(5)6/h7,9H2,1-6H3
• InChI Key: LYOZMCHANCVZPO-UHFFFAOYSA-N
• Canonical SMILES: CC(=NO[Si](CCC#N)(ON=C(C)C)ON=C(C)C)C

Description

3-(2,8-Dimethyl-5-{[(propan-2-ylidene)amino]oxy}-4,6-dioxa-3,7-diaza-5-silanona-2,7-dien-5-yl)propanenitrile is a complex organic compound with a unique structure that includes a silicon atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,8-Dimethyl-5-{[(propan-2-ylidene)amino]oxy}-4,6-dioxa-3,7-diaza-5-silanona-2,7-dien-5-yl)propanenitrile involves multiple steps. One common method includes the reaction of 2,8-dimethyl-5-{[(propan-2-ylidene)amino]oxy}-4,6-dioxa-3,7-diaza-5-silanona-2,7-diene with a suitable nitrile compound under controlled conditions .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of catalysts and specific temperature and pressure conditions to facilitate the reaction .

Chemical Reactions Analysis

Types of Reactions

3-(2,8-Dimethyl-5-{[(propan-2-ylidene)amino]oxy}-4,6-dioxa-3,7-diaza-5-silanona-2,7-dien-5-yl)propanenitrile can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles like hydroxide ions or amines can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

3-(2,8-Dimethyl-5-{[(propan-2-ylidene)amino]oxy}-4,6-dioxa-3,7-diaza-5-silanona-2,7-dien-5-yl)propanenitrile has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Medicine: Investigated for its potential therapeutic properties and as a drug precursor.

Industry: Utilized in the production of advanced materials and as a component in specialty chemicals.

Mechanism of Action

The mechanism of action of 3-(2,8-Dimethyl-5-{[(propan-2-ylidene)amino]oxy}-4,6-dioxa-3,7-diaza-5-silanona-2,7-dien-5-yl)propanenitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering specific biochemical pathways. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 3-ethenyl-3-methoxy-6-methyl-2,4-dioxa-5-aza-3-silahept-5-ene
• 5-ethenyl-2,8-dimethyl-5-{[(propan-2-ylidene)amino]oxy}-4,6-dioxa-3,7-diaza-5-silanona-2,7-diene
• 5-ethenyl-5-methoxy-2,8-dimethyl-4,6-dioxa-3,7-diaza-5-silanona-2,7-diene

Uniqueness

What sets 3-(2,8-Dimethyl-5-{[(propan-2-ylidene)amino]oxy}-4,6-dioxa-3,7-diaza-5-silanona-2,7-dien-5-yl)propanenitrile apart from similar compounds is its unique combination of functional groups and silicon atom, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications in research and industry .